Cas no 114837-81-9 (Ethyl 3-(3-oxopropyl)benzoate)

Ethyl 3-(3-oxopropyl)benzoate Properties

Names and Identifiers

• Ethyl 3-(3-oxopropyl)benzoate
• Benzoic acid, 3-(3-oxopropyl)-, ethyl ester
• ACMC-20mkuy
• AK129635
• CTK0G0892
• ethyl 3-(2-formylethyl)benzoate
• KB-51001
• PubChem20193
• RL00577
• AKOS016014243
• A850054
• SCHEMBL4081963
• 114837-81-9
• Ethyl3-(3-oxopropyl)benzoate
• FT-0760628
• J-520800
• DTXSID60437499
• +Expand

• MDL： MFCD13181190
• InChIKey： WDQKDAROHNRPOX-UHFFFAOYSA-N
• Inchi： 1S/C12H14O3/c1-2-15-12(14)11-7-3-5-10(9-11)6-4-8-13/h3,5,7-9H,2,4,6H2,1H3
• SMILES： O(CC)C(C1=CC=CC(=C1)CCC=O)=O

Computed Properties

• Exact Mass: 206.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 206.094294304g/mol
• Heavy Atom Count: 15
• Complexity: 213
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 1.99480
• PSA: 43.37000

Ethyl 3-(3-oxopropyl)benzoate Security Information

Ethyl 3-(3-oxopropyl)benzoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%